3-(3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl)benzo[d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 3-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C20H27N5O2/c26-19(24-14-12-23(13-15-24)16-6-2-1-3-7-16)10-11-25-20(27)17-8-4-5-9-18(17)21-22-25/h4-5,8-9,16H,1-3,6-7,10-15H2
• InChI Key: PTKLPNCXTRUKAX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C(=O)CCN3C(=O)C4=CC=CC=C4N=N3
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol
• CAS No.: 1206986-05-1

Description

The compound is a complex organic molecule that likely contains a benzotriazole moiety. Benzotriazole derivatives are known to exhibit a wide range of biological activities and are used in various fields such as synthetic organic chemistry, materials science, and pharmaceutical science.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar benzotriazole derivatives have been synthesized by cyclization of benzotriazol-2-yl-piperidin in the presence of POCl3.

Scientific Research Applications

Synthesis and Chemical Analysis

Synthesis of Cyclic Dipeptidyl Ureas : Research on similar triazinyl compounds involves the synthesis of cyclic dipeptidyl ureas via Ugi reactions, showcasing the compound's role in creating new classes of pseudopeptidic triazines. These compounds serve as a basis for exploring interactions between different amino acids, potentially offering a pathway to novel biochemical compounds (Sañudo et al., 2006).

Biological Activity and Drug Design

Serotonin Receptor Ligands : Another area of application is in the design and synthesis of ligands for serotonin receptors, where substituted triazinylpiperazines are evaluated for their affinity towards the human serotonin 5-HT6 receptor. This research underscores the compound's potential in developing treatments for neurological disorders (Łażewska et al., 2019).

Antimicrobial and Antiviral Research

Antimicrobial Activity : Compounds with structural similarities have been evaluated for their antimicrobial properties, suggesting potential applications in developing new antimicrobial agents. These studies often involve synthesizing and testing various derivatives for activity against a range of bacterial and fungal strains, indicating the compound's relevance in addressing infectious diseases (Patel et al., 2014).

Anticancer Research

Anticancer Agents : The synthesis of derivatives and their evaluation as possible anticancer agents highlight the potential application in cancer research. Such compounds are tested for cytotoxicity against various cancer cell lines, contributing to the discovery of new therapeutic options (Lv et al., 2019).